molecular formula C8H9BrClNS B8405994 3-Bromo-2-((3-chloropropyl)thio)pyridine

3-Bromo-2-((3-chloropropyl)thio)pyridine

Cat. No.: B8405994
M. Wt: 266.59 g/mol
InChI Key: BGMYBBKIAKVUNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-2-((3-chloropropyl)thio)pyridine is a useful research compound. Its molecular formula is C8H9BrClNS and its molecular weight is 266.59 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9BrClNS

Molecular Weight

266.59 g/mol

IUPAC Name

3-bromo-2-(3-chloropropylsulfanyl)pyridine

InChI

InChI=1S/C8H9BrClNS/c9-7-3-1-5-11-8(7)12-6-2-4-10/h1,3,5H,2,4,6H2

InChI Key

BGMYBBKIAKVUNF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)SCCCCl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-bromopyridine-2-thiol (0.04 g, 0.2 mmol), 1-bromo-3-chloropropane in DMF (0.424 mmol/mL, 2.0 mL), and K2CO3 (60 mg, 0.424 mmol) in DMF (2.0 mL) was stirred at rt for 10 minutes. The reaction mixture was then concentrated to dryness and the resultant residue diluted with water (10 mL) and extracted with ethyl acetate (3×10 mL). The combined organic extracts were dried over Na2SO4 and concentrated to dryness to give the title compound (0.05 g, 89% purity). MS (ESI): mass calcd. for C8H9BrClNS, 264.93; m/z found, 265.8 [M+H]+.
Quantity
0.04 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
60 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Yield
89%

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